Cas no 372159-77-8 (1-Cbz-3-(2-Oxo-Ethyl)-Piperidine)

• Product Name: 1-Cbz-3-(2-Oxo-Ethyl)-Piperidine
• CAS No: 372159-77-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD03425261
• CID: 297871
• PubChem ID: 44784970
• Update Time: 2025-04-19

1-Cbz-3-(2-Oxo-Ethyl)-Piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-(2-oxoethyl)-, phenylmethyl ester
• 1-CBZ-3-(2-OXOETHYL)PIPERIDINE
• 3-(2-oxoethyl)-1-Piperidinecarboxylic acid phenylmethyl ester
• benzyl 3-(2-oxoethyl)piperidine-1-carboxylate
• 1-cbz-3-(2-oxo-ethyl)piperidine
• N-CBZ-PIPERIDINYL-3-ACETALDEHYDE
• RW1063
• 1-Cbz-3-(2-oxo-ethyl)-piperidine
• BENZYL3-(2-OXOETHYL)PIPERIDINE-1-CARBOXYLATE
• AB14638
• F75632
• CS-0199414
• 372159-77-8
• FT-0769753
• BS-50643
• 1359722-14-7
• MFCD03425261
• XPA15977
• DTXSID40660703
• SCHEMBL9962345
• Benzyl (3S)-3-(2-oxoethyl)piperidine-1-carboxylate
• DB-012023
• 1-Cbz-3-(2-Oxo-Ethyl)-Piperidine

• MDL： MFCD03425261
• Inchi： 1S/C15H19NO3/c17-10-8-13-7-4-9-16(11-13)15(18)19-12-14-5-2-1-3-6-14/h1-3,5-6,10,13H,4,7-9,11-12H2
• InChI Key： CNEFTNPXPQDBGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(CC=O)C1)=O

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 46.61000
• LogP: 2.56210